Cas no 1498333-87-1 ((4-(Pyridin-2-yl)phenyl)methanamine hydrochloride)

• Product Name: (4-(Pyridin-2-yl)phenyl)methanamine hydrochloride
• CAS No: 1498333-87-1
• MF: C₁₂H₁₃ClN₂
• MW: 220.698021650314
• CID: 3164839
• Update Time: 2025-10-30

(4-(Pyridin-2-yl)phenyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (4-(Pyridin-2-yl)phenyl)methanamine hydrochloride
• (4-(Pyridin-2-yl)phenyl)methanamine HCl
• AK143309
• AX8268211
• ST2408007
• (4-pyridin-2-ylphenyl)methanamine;hydrochloride

• Inchi： 1S/C12H12N2.ClH/c13-9-10-4-6-11(7-5-10)12-3-1-2-8-14-12;/h1-8H,9,13H2;1H
• InChI Key： CIJJNYGBSSBMHU-UHFFFAOYSA-N
• SMILES： Cl.N1C=CC=CC=1C1C=CC(CN)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 162
• Topological Polar Surface Area: 38.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on (4-(Pyridin-2-yl)phenyl)methanamine hydrochloride

Introduction to (4-(Pyridin-2-yl)phenyl)methanamine hydrochloride and Its Significance in Modern Chemical Research

Compound with the CAS number 1498333-87-1, specifically identified as (4-(Pyridin-2-yl)phenyl)methanamine hydrochloride, represents a fascinating subject of study in the realm of chemical biology and pharmaceutical development. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention in recent years due to its potential applications in various therapeutic areas. The molecular structure of this compound, featuring a pyridine ring and a phenyl group linked by a methanamine moiety, endows it with distinctive chemical properties that make it a valuable candidate for further investigation.

The significance of (4-(Pyridin-2-yl)phenyl)methanamine hydrochloride is underscored by its role in the synthesis of novel bioactive molecules. In particular, the presence of the pyridine ring suggests potential interactions with biological targets, such as enzymes and receptors, which are critical for drug design. The hydrochloride salt form enhances the solubility and stability of the compound, making it more amenable for use in both laboratory research and potential clinical applications.

Recent advancements in computational chemistry have enabled researchers to explore the interactions of this compound with biological targets at an unprecedented level of detail. Molecular docking studies have revealed that (4-(Pyridin-2-yl)phenyl)methanamine hydrochloride exhibits promising binding affinity to certain protein targets, suggesting its utility as a scaffold for developing new therapeutic agents. These computational insights have been complemented by experimental validation, where the compound has shown encouraging results in preliminary pharmacological assays.

The compound's potential is further highlighted by its versatility in chemical modifications. The methanamine group provides a reactive site for further functionalization, allowing chemists to tailor its properties for specific applications. This flexibility has led to the synthesis of various derivatives that are being evaluated for their biological activity. Such derivatives may offer improved efficacy or reduced side effects compared to the parent compound, expanding the therapeutic landscape.

In the context of drug discovery, the development of innovative methodologies for synthesizing complex molecules is crucial. The synthesis of (4-(Pyridin-2-yl)phenyl)methanamine hydrochloride exemplifies the latest trends in synthetic chemistry, including transition-metal-catalyzed reactions and green chemistry principles. These approaches not only enhance efficiency but also minimize environmental impact, aligning with global efforts to promote sustainable chemical practices.

The compound's relevance extends beyond academic research; it holds promise for industrial applications as well. Pharmaceutical companies are increasingly interested in exploring novel molecules like this one for their potential to address unmet medical needs. The ability to produce high-purity forms of (4-(Pyridin-2-yl)phenyl)methanamine hydrochloride on an industrial scale is essential for its commercialization. Advances in purification technologies have made this feasible, paving the way for large-scale production and clinical trials.

The safety and regulatory aspects of working with this compound are also important considerations. While it does not fall under categories of hazardous or controlled substances, proper handling protocols must be followed to ensure workplace safety. Researchers and industry professionals must adhere to guidelines established by regulatory bodies to mitigate any potential risks associated with its use.

The future directions for research on (4-(Pyridin-2-yl)phenyl)methanamine hydrochloride are multifaceted. Ongoing studies aim to elucidate its mechanism of action and optimize its pharmacokinetic properties. Additionally, exploring its potential in combination therapies may unlock new treatment strategies for various diseases. Collaborative efforts between academia and industry are vital in driving these investigations forward.

In conclusion, (4-(Pyridin-2-yl)phenyl)methanamine hydrochloride (CAS no 1498333-87-1) stands as a testament to the innovative spirit of modern chemical research. Its unique structure and promising biological activity make it a compelling candidate for further exploration in drug development. As research continues to uncover new possibilities, this compound is poised to play a significant role in shaping the future of pharmaceuticals and chemical biology.